Cas no 16599-98-7 (2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone)

• Product Name: 2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
• CAS No: 16599-98-7
• MF: C₁₄H₁₃N₃S
• MW: 255.338121175766
• CID: 121760
• PubChem ID: 12247014
• Update Time: 2025-04-18

2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzothiazolone,3-methyl-, 2-phenylhydrazone
• 3-METHYL-2-BENZOTHIAZOLINONE PHENYLHYDRAZONE
• 3-methyl-3H-benzothiazol-2-one phenylhydrazone
• 16599-98-7

• Inchi： 1S/C14H13N3S/c1-17-12-9-5-6-10-13(12)18-14(17)16-15-11-7-3-2-4-8-11/h2-10,15H,1H3/b16-14-
• InChI Key： WPIYDVPSDRHPCS-PEZBUJJGSA-N
• SMILES： S1/C(=N\NC2C=CC=CC=2)/N(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 165.02491
• Monoisotopic Mass: 255.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 20.31